Cas no 1392804-26-0 (2-acetyl-6-bromo-benzofuran-4,7-dione)

2-acetyl-6-bromo-benzofuran-4,7-dione structure
1392804-26-0 structure
Product Name:2-acetyl-6-bromo-benzofuran-4,7-dione
CAS No:1392804-26-0
MF:C10H5BrO4
MW:269.048302412033
MDL:MFCD23106152
CID:2094336
PubChem ID:72208248
Update Time:2025-04-21

2-acetyl-6-bromo-benzofuran-4,7-dione Chemical and Physical Properties

Names and Identifiers

    • 2-Acetyl-6-bromobenzofuran-4,7-dione
    • 2-acetyl-6-bromo-benzofuran-4,7-dione
    • SY098492
    • 2-ACETYL-6-BROMO-1-BENZOFURAN-4,7-DIONE
    • DTXSID301283456
    • 1392804-26-0
    • AKOS025291025
    • AS-34148
    • PB39026
    • MFCD23106152
    • CS-0052068
    • 4,7-Benzofurandione, 2-acetyl-6-bromo-
    • MDL: MFCD23106152
    • Inchi: 1S/C10H5BrO4/c1-4(12)8-2-5-7(13)3-6(11)9(14)10(5)15-8/h2-3H,1H3
    • InChI Key: QJVVOTLTRAGKEC-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C2C=C(C(C)=O)OC=2C1=O)=O

Computed Properties

  • Exact Mass: 267.93712g/mol
  • Monoisotopic Mass: 267.93712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Density: 1.8±0.1 g/cm3
  • Boiling Point: 447.4±45.0 °C at 760 mmHg
  • Flash Point: 224.4±28.7 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-acetyl-6-bromo-benzofuran-4,7-dione Security Information

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